Cas no 688762-79-0 (2,4-Difluorophenylthioethanol)

• Product Name: 2,4-Difluorophenylthioethanol
• CAS No: 688762-79-0
• MF: C₈H₈F₂OS
• MW: 190.210328102112
• CID: 3158585
• PubChem ID: 2758347
• Update Time: 2025-11-01

2,4-Difluorophenylthioethanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorophenylthioethanol
• 688762-79-0
• 2-[(2,4-difluorophenyl)sulfanyl]ethan-1-ol
• AKOS009015526
• 2-[(2,4-Difluorophenyl)thio]ethanol
• FS-4754
• 2-(2,4-difluorophenyl)sulfanylethanol

• MDL： MFCD03789207
• Inchi： 1S/C8H8F2OS/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key： UVBHERCKIXORRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)CCO

Computed Properties

• Exact Mass: 190.02639237g/mol
• Monoisotopic Mass: 190.02639237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Boiling Point: 98-105°C/0.1mm

Additional information on 2,4-Difluorophenylthioethanol

Introduction to 2,4-Difluorophenylthioethanol (CAS No: 688762-79-0)

2,4-Difluorophenylthioethanol (CAS No: 688762-79-0) is a fluorinated aromatic thiol compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, characterized by its 2,4-difluorophenyl moiety and a thioethanol side chain, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of fluorine atoms at the 2 and 4 positions enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The thioethanol functional group in this molecule introduces a reactive site that can participate in nucleophilic substitution reactions, allowing for further derivatization and the construction of more complex molecular architectures. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are widely prevalent in medicinal chemistry. The combination of the 2,4-difluorophenyl group and the thioethanol moiety makes this compound a promising building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of aromatic rings, leading to increased potency and selectivity in drug candidates. The 2,4-difluorophenylthioethanol structure exemplifies this trend, as it incorporates fluorine atoms in a position that optimizes interactions with biological targets.

One of the most compelling applications of 2,4-Difluorophenylthioethanol is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By serving as a precursor for kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate signaling pathways involved in disease progression. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of fluorinated thiol compounds with high accuracy, further facilitating the design of potent kinase inhibitors.

Another area where 2,4-Difluorophenylthioethanol has shown promise is in the development of antiviral agents. The structural features of this compound make it an excellent candidate for inhibiting viral proteases and polymerases, which are essential for viral replication. For instance, modifications based on the 2,4-difluorophenylthioethanol scaffold have been explored in the synthesis of inhibitors targeting RNA viruses. These inhibitors have demonstrated efficacy in preclinical studies, highlighting the potential of this compound class for antiviral drug development.

The synthesis of 2,4-Difluorophenylthioethanol typically involves multi-step organic transformations starting from commercially available precursors such as 2,4-difluorobenzene. The introduction of the thioethanol group is commonly achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

In conclusion, 2,4-Difluorophenylthioethanol (CAS No: 688762-79-0) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds, 2,4-Difluorophenylthioethanol is poised to play a crucial role in the next generation of therapeutic agents.